Cas no 2097934-94-4 (1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine)

• Product Name: 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine
• CAS No: 2097934-94-4
• MF: C₁₄H₁₃F₃N₄O₂S
• MW: 358.338831663132
• CID: 6180820
• PubChem ID: 126855123
• Update Time: 2025-10-23

1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine
• [4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• F6549-1100
• 1-(1,2,5-thiadiazol-3-yl)-4-[4-(trifluoromethoxy)benzoyl]piperazine
• 2097934-94-4
• AKOS032466951

• Inchi： 1S/C14H13F3N4O2S/c15-14(16,17)23-11-3-1-10(2-4-11)13(22)21-7-5-20(6-8-21)12-9-18-24-19-12/h1-4,9H,5-8H2
• InChI Key： ZDIJPQMQTRLXHU-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(C2C=CC(=CC=2)OC(F)(F)F)=O)CC1

Computed Properties

• Exact Mass: 358.07113133g/mol
• Monoisotopic Mass: 358.07113133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 86.8Ų

Additional information on 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine

Recent Advances in the Study of 1-(1,2,5-Thiadiazol-3-yl)-4-4-(Trifluoromethoxy)benzoylpiperazine (CAS: 2097934-94-4)

The compound 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine (CAS: 2097934-94-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by a thiadiazole ring and a trifluoromethoxybenzoylpiperazine moiety, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the exploration of this compound's interaction with central nervous system (CNS) targets. Preliminary findings suggest that it may act as a modulator of neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. The trifluoromethoxy group, known for its electron-withdrawing properties, appears to enhance the compound's binding affinity to specific receptor subtypes. This has led to investigations into its potential use as an anxiolytic or antidepressant agent, with some studies reporting promising results in animal models of stress and depression.

In addition to its CNS activity, recent work has also highlighted the compound's potential in oncology. Researchers have discovered that 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated signaling pathways. The thiadiazole ring has been implicated in these effects, possibly through interactions with key enzymes involved in cell proliferation. Current efforts are focused on understanding the structure-activity relationship (SAR) to improve its selectivity and reduce off-target effects.

Synthetic chemistry advancements have also been a focus of recent research. Novel methodologies for the efficient and scalable synthesis of this compound have been developed, addressing previous challenges related to yield and purity. These improvements are critical for enabling further preclinical and clinical studies. Additionally, researchers have explored various derivatives of the parent compound, aiming to enhance its pharmacokinetic properties while maintaining or improving its pharmacological activity.

Looking ahead, the field is poised for significant progress in understanding and applying this compound. Ongoing studies are investigating its potential in combination therapies, as well as its utility in other therapeutic areas such as inflammation and infectious diseases. The unique chemical features of 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzoylpiperazine continue to make it a valuable scaffold for drug discovery, and future research is expected to uncover even broader applications for this intriguing molecule.